Methyl 2-aminopent-4-enoate
Overview
Description
Scientific Research Applications
Synthesis of Unnatural α-Amino Acid Derivatives
Methyl 2-aminopent-4-enoate is used in the synthesis of unnatural α-amino esters. Hopkins and Malinakova (2007) demonstrated its use in a palladium-catalyzed three-component coupling method. This process enables the regiocontrolled and diastereoselective preparation of highly substituted α-amino esters, leading to the creation of tetrahydropyridines with α-amino ester groups (Hopkins & Malinakova, 2007).
Formation of β-Lactams
Buchholz and Hoffmann (1991) explored the transformation of this compound derivatives into β-lactams. They found that specific treatment with conc. HBr solution and subsequent reactions could lead to the formation of N-substituted methyl enoates, which are then hydrolyzed and lactamized to form β-lactams with specific structural features (Buchholz & Hoffmann, 1991).
Synthesis of Piperidines from Acyclic Precursors
Aurrecoechea et al. (2010) utilized 5-aminopent-2-enoate esters, including this compound, in the cyclocondensation with aliphatic aldehydes. This method facilitated the synthesis of 3,4-disubstituted tertiary and secondary piperidine derivatives, showcasing the versatility of this compound in synthesizing complex heterocyclic compounds (Aurrecoechea et al., 2010).
Development of Heterocyclic Systems
The compound has been used in the preparation of various heterocyclic systems. Selič et al. (1997) demonstrated its application in synthesizing pyrido[1,2-a]pyrimidin-4-ones, thiazolo[3,2-a]pyrimidin-5-ones, and other heterocyclic structures. This highlights its role as a versatile reagent in heterocyclic chemistry (Selič et al., 1997).
Antimicrobial Activity
This compound derivatives have been studied for their antimicrobial properties. Gein et al. (2020) synthesized a series of such derivatives and evaluated their antimicrobial activity, showing the potential of these compounds in medical applications (Gein et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-aminopent-4-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2/c1-3-4-5(7)6(8)9-2/h3,5H,1,4,7H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHQZRHILTYGZQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC=C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40446685 | |
Record name | methyl 2-aminopent-4-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40446685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70837-19-3 | |
Record name | methyl 2-aminopent-4-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40446685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.